Eukaryotic initiation factor 4A-III (110-119)
Description
Eukaryotic initiation factor 4A-III
Scientific Research Applications
Role in Nonsense-Mediated Decay
- eIF4A-III, a nuclear protein, plays a crucial role in the nonsense-mediated decay (NMD) of mRNA. It's involved in recognizing premature termination codons during mRNA splicing, which is essential for RNA stability and quality control in cells (Ferraiuolo et al., 2004).
Interaction with Translation Factors
- eIF4A-III has notable interactions with other translation initiation factors, such as eIF4G and eIF4B. These interactions are critical for the unwinding of mRNA secondary structures, facilitating translation initiation (Rogers et al., 2001).
Diverse Functions in mRNA Lifecycle
- Despite its structural similarity to other eIF4A proteins, eIF4A-III exhibits distinct roles in mRNA processing and regulation. Its unique functions are often dictated by its interacting partner proteins, highlighting the diversity of the eIF4A family members (Lu et al., 2014).
Role in Cancer
- eIF4A-III expression and mutations have been linked to various cancers. It has been proposed as a potential diagnostic marker or therapeutic target in specific types of cancer, given its involvement in tumor cell migration, invasion, and drug resistance (Lin et al., 2018).
Translation Initiation and Apoptosis
- The eIF4A-III family, including eIF3f, is involved in regulating translation initiation. Alterations in its expression can impact apoptosis in tumor cells, demonstrating a link between translation initiation and cell death processes (Shi et al., 2006).
Structural Analysis
- Detailed structural analyses of eIF4A-III have provided insights into its function and interaction with other proteins. These studies contribute to a broader understanding of the molecular mechanisms governing translation initiation (Caruthers et al., 2000).
Importance in Translation Fidelity
- Factors like eIF1, which are functionally similar to eIF4A-III, help maintain the accuracy of initiation codon selection. This underscores the significance of eIF4A-III and related factors in ensuring translational fidelity (Lomakin et al., 2006).
Relationship with mRNA 5' Secondary Structure
- The requirement for eIF4A (including eIF4A-III) in translation initiation is directly proportional to the degree of mRNA 5' secondary structure. This indicates its critical role in mRNA unwinding for efficient translation (Svitkin et al., 2001).
properties
sequence |
LILAPTRELA |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Eukaryotic initiation factor 4A-III (110-119) |
Origin of Product |
United States |
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